Cas no 726190-35-8 (Benzoic acid,3-[(aminothioxomethyl)amino]-4-methyl-)

• Product Name: Benzoic acid,3-[(aminothioxomethyl)amino]-4-methyl-
• CAS No: 726190-35-8
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 558862
• PubChem ID: 21089328
• Update Time: 2025-04-19

Benzoic acid,3-[(aminothioxomethyl)amino]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(aminothioxomethyl)amino]-4-methyl-
• BENZOIC ACID, 3-[(AMINOTHIOXOMETHYL)AMINO]-4-METHYL- (9CI)
• 2-hydroxy-5-[(5-methyl-1,2-oxazole-4-)amido]benzoic acid
• AC1Q2EV8
• AG-B-91169
• AGN-PC-015TR0
• Benzoic acid, 2-hydroxy-5-[[(5-methyl-4-isoxazolyl)carbonyl]amino]-
• CTK1J3539
• N-(3-carboxy-4-hydroxyphenyl)-5-methylisoxazole-4-carboxamide
• N-(3-carboxy-6-methylphenyl)thiourea
• SureCN8809866
• T6495650
• 3-(carbamothioylamino)-4-methylbenzoic acid
• 4-Methyl-3-thioureidobenzoic acid
• 726190-35-8
• AKOS027413419
• SCHEMBL3523687
• HJRSPRPFDRBELB-UHFFFAOYSA-N
• N-(3-carboxy-6-methylphenyl)-thiourea

• Inchi： 1S/C9H10N2O2S/c1-5-2-3-6(8(12)13)4-7(5)11-9(10)14/h2-4H,1H3,(H,12,13)(H3,10,11,14)
• InChI Key： HJRSPRPFDRBELB-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 210.04600
• Monoisotopic Mass: 210.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107A^2

Experimental Properties

• PSA: 107.44000
• LogP: 2.12200